Cas no 1440427-84-8 (2-Bromo-5-methylthiazolo[5,4-b]pyridine)
2-Bromo-5-methylthiazolo[5,4-b]pyridine is a heterocyclic compound featuring a brominated thiazolopyridine core with a methyl substituent at the 5-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The bromine atom at the 2-position offers reactivity for cross-coupling reactions, enabling further functionalization. Its rigid fused-ring system enhances stability while maintaining synthetic versatility. The compound is commonly utilized in medicinal chemistry for developing kinase inhibitors and other therapeutic agents. High purity and well-defined reactivity ensure consistent performance in complex organic transformations. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
![2-Bromo-5-methylthiazolo[5,4-b]pyridine structure](https://ossimg.kuujia.com/scimg/1440500/1440427-84-8x500.png)
1440427-84-8 structure
Product Name:2-Bromo-5-methylthiazolo[5,4-b]pyridine
CAS No:1440427-84-8
MF:C7H5BrN2S
MW:229.096998929977
MDL:MFCD22683638
CID:4782006
Update Time:2025-10-19
2-Bromo-5-methylthiazolo[5,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-5-methylthiazolo[5,4-b]pyridine
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- MDL： MFCD22683638
- Inchi： 1S/C7H5BrN2S/c1-4-2-3-5-6(9-4)11-7(8)10-5/h2-3H,1H3
- InChI Key： YZSBFTSOOZRBBA-UHFFFAOYSA-N
- SMILES： BrC1=NC2=CC=C(C)N=C2S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- XLogP3: 3.1
- Topological Polar Surface Area: 54
2-Bromo-5-methylthiazolo[5,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 221074-500mg |
2-Bromo-5-methylthiazolo[5,4-b]pyridine, 95% min |
1440427-84-8 | 95% | 500mg |
$1365.00 | 2023-09-06 | |
| Matrix Scientific | 221074-1g |
2-Bromo-5-methylthiazolo[5,4-b]pyridine, 95% min |
1440427-84-8 | 95% | 1g |
$2520.00 | 2023-09-06 |
2-Bromo-5-methylthiazolo[5,4-b]pyridine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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